Cas no 838100-65-5 (2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one)
2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
- 2-[3-(1H-benzimidazol-2-yl)pyridin-2-yl]sulfanyl-1-morpholin-4-ylethanone
- VU0647103-1
- SR-01000345304
- 2-((3-(1H-benzo[d]imidazol-2-yl)pyridin-2-yl)thio)-1-morpholinoethan-1-one
- 2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one
- 2-((3-(1H-benzo[d]imidazol-2-yl)pyridin-2-yl)thio)-1-morpholinoethanone
- SR-01000345304-1
- 838100-65-5
- AKOS000743025
- F5557-0004
-
- Inchi: 1S/C18H18N4O2S/c23-16(22-8-10-24-11-9-22)12-25-18-13(4-3-7-19-18)17-20-14-5-1-2-6-15(14)21-17/h1-7H,8-12H2,(H,20,21)
- InChI Key: MWOPBJLELIRWHP-UHFFFAOYSA-N
- SMILES: S(C1C(=CC=CN=1)C1=NC2C=CC=CC=2N1)CC(N1CCOCC1)=O
Computed Properties
- Exact Mass: 354.11504700g/mol
- Monoisotopic Mass: 354.11504700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 96.4Ų
2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5557-0004-2μmol |
2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one |
838100-65-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5557-0004-5μmol |
2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one |
838100-65-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5557-0004-10μmol |
2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one |
838100-65-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5557-0004-20μmol |
2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one |
838100-65-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5557-0004-1mg |
2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one |
838100-65-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5557-0004-2mg |
2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one |
838100-65-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5557-0004-3mg |
2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one |
838100-65-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5557-0004-4mg |
2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one |
838100-65-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5557-0004-5mg |
2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one |
838100-65-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5557-0004-10mg |
2-{[3-(1H-1,3-benzodiazol-2-yl)pyridin-2-yl]sulfanyl}-1-(morpholin-4-yl)ethan-1-one |
838100-65-5 | 10mg |
$79.0 | 2023-09-09 |
2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
Compound CAS No. 838100-65-5: 2-{3-(1H-1,3-Benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one
The compound with CAS number 838100-65-5, named as 2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzodiazole moiety, a pyridine ring, and a morpholine group, all connected through sulfur and ketone functionalities. The combination of these structural elements endows the molecule with intriguing electronic properties and potential bioactivity.
The benzodiazole group, a key component of this compound, is known for its aromaticity and ability to participate in various supramolecular interactions. Recent studies have highlighted the role of benzodiazole-containing compounds in drug design, particularly in targeting specific protein-protein interactions. For instance, researchers have demonstrated that benzodiazole derivatives can modulate the activity of heat shock proteins (HSPs), which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. The presence of this group in our compound suggests potential applications in therapeutic development.
The pyridine ring in the structure contributes to the molecule's stability and electronic characteristics. Pyridine is a heterocyclic aromatic compound with a nitrogen atom at position 2. In this compound, the pyridine ring is substituted at position 3 with the benzodiazole group and at position 2 with a sulfanyl (thioether) linkage. This substitution pattern is critical for determining the molecule's reactivity and selectivity in biological systems. Recent advancements in synthetic chemistry have enabled the precise control of such substitution patterns, leading to molecules with tailored properties.
The morpholine group attached to the ethanone moiety adds another layer of complexity to this compound's structure. Morpholine is a six-membered ring containing an oxygen atom and a nitrogen atom. It is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable component in drug design. The ethanone group further enhances the molecule's solubility and bioavailability, which are crucial factors for pharmacological applications.
Recent research has focused on the synthesis and characterization of similar compounds to explore their potential as inhibitors of specific enzymes or receptors. For example, studies have shown that compounds with analogous structures can inhibit kinases involved in cell signaling pathways, offering promising leads for anticancer therapies. The integration of multiple functional groups in our compound makes it an attractive candidate for further investigation into its biological activity.
In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, oxidation steps, and cyclization reactions. The synthesis typically begins with the preparation of intermediate benzodiazole derivatives, followed by their coupling with pyridine derivatives via sulfur-based linkages. The final step involves introducing the morpholine group through nucleophilic substitution or other suitable methods. The development of efficient synthetic routes has been facilitated by advances in catalytic systems and green chemistry practices.
The electronic properties of this compound make it an interesting candidate for applications beyond medicinal chemistry. For instance, its conjugated system could be exploited in organic electronics or optoelectronic devices. Recent studies have explored the use of similar compounds as semiconductors or light-emitting materials due to their ability to absorb and emit light efficiently.
In conclusion, the compound CAS No. 838100-65-5 represents a fascinating intersection of structural complexity and functional versatility. Its unique combination of benzodiazole, pyridine, morpholine, and ketone groups positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its potential applications, this compound stands out as a prime example of how molecular design can lead to innovative solutions in science and technology.
838100-65-5 (2-{3-(1H-1,3-benzodiazol-2-yl)pyridin-2-ylsulfanyl}-1-(morpholin-4-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)